Cas no 1432655-51-0 (2-Oxo-1,2-dihydropyridin-3-yl 4-methylbenzene-1-sulfonate)

2-Oxo-1,2-dihydropyridin-3-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties
Names and Identifiers
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- 2-oxo-1,2-dihydropyridin-3-yl 4-methylbenzene-1-sulfonate
- EN300-37152604
- 1432655-51-0
- 2-Oxo-1,2-dihydropyridin-3-yl 4-methylbenzene-1-sulfonate
-
- Inchi: 1S/C12H11NO4S/c1-9-4-6-10(7-5-9)18(15,16)17-11-3-2-8-13-12(11)14/h2-8H,1H3,(H,13,14)
- InChI Key: WTSZTSBCQZJQRI-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC1=CC=CNC1=O
Computed Properties
- Exact Mass: 265.04087901g/mol
- Monoisotopic Mass: 265.04087901g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 479
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.8Ų
- XLogP3: 1.9
2-Oxo-1,2-dihydropyridin-3-yl 4-methylbenzene-1-sulfonate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-37152604-0.1g |
2-oxo-1,2-dihydropyridin-3-yl 4-methylbenzene-1-sulfonate |
1432655-51-0 | 95.0% | 0.1g |
$339.0 | 2025-03-18 | |
Enamine | EN300-37152604-1.0g |
2-oxo-1,2-dihydropyridin-3-yl 4-methylbenzene-1-sulfonate |
1432655-51-0 | 95.0% | 1.0g |
$385.0 | 2025-03-18 | |
Enamine | EN300-37152604-5.0g |
2-oxo-1,2-dihydropyridin-3-yl 4-methylbenzene-1-sulfonate |
1432655-51-0 | 95.0% | 5.0g |
$1115.0 | 2025-03-18 | |
Enamine | EN300-37152604-2.5g |
2-oxo-1,2-dihydropyridin-3-yl 4-methylbenzene-1-sulfonate |
1432655-51-0 | 95.0% | 2.5g |
$754.0 | 2025-03-18 | |
Enamine | EN300-37152604-0.05g |
2-oxo-1,2-dihydropyridin-3-yl 4-methylbenzene-1-sulfonate |
1432655-51-0 | 95.0% | 0.05g |
$323.0 | 2025-03-18 | |
Enamine | EN300-37152604-0.5g |
2-oxo-1,2-dihydropyridin-3-yl 4-methylbenzene-1-sulfonate |
1432655-51-0 | 95.0% | 0.5g |
$370.0 | 2025-03-18 | |
Enamine | EN300-37152604-10.0g |
2-oxo-1,2-dihydropyridin-3-yl 4-methylbenzene-1-sulfonate |
1432655-51-0 | 95.0% | 10.0g |
$1654.0 | 2025-03-18 | |
Enamine | EN300-37152604-0.25g |
2-oxo-1,2-dihydropyridin-3-yl 4-methylbenzene-1-sulfonate |
1432655-51-0 | 95.0% | 0.25g |
$354.0 | 2025-03-18 |
2-Oxo-1,2-dihydropyridin-3-yl 4-methylbenzene-1-sulfonate Related Literature
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Chuan G. Ning,Jing K. Deng,Michael S. Deleuze Phys. Chem. Chem. Phys., 2008,10, 2374-2389
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Zeinab Salehi,Reza Kowsari-Esfahan,Mohammad Ali Shokrgozar Biomater. Sci., 2018,6, 1664-1690
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Ling Wang,Haihuan Wang,Haichao Yu,Feng Luo,Jiehua Li,Hong Tan RSC Adv., 2016,6, 114532-114540
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Zhen Wang,Hong Wang,Chengjie Wang,Xu Yang Anal. Methods, 2019,11, 5017-5022
Additional information on 2-Oxo-1,2-dihydropyridin-3-yl 4-methylbenzene-1-sulfonate
2-Oxo-1,2-dihydropyridin-3-yl 4-methylbenzene-1-sulfonate (CAS No 1432655-51-0): A Comprehensive Overview
The compound 2-Oxo-1,2-dihydropyridin-3-yl 4-methylbenzene-1-sulfonate (commonly referred to by its CAS number 1432655-51-0) is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and chemical synthesis. In this article, we will delve into the characteristics, synthesis, and recent advancements associated with this compound.
Structural Insights: The molecular structure of 2-Oxo-1,2-dihydropyridin-3-yl 4-methylbenzene-1-sulfonate comprises a dihydropyridine ring system fused with a sulfonate group. The dihydropyridine moiety is a well-known scaffold in medicinal chemistry, often utilized in the development of calcium channel blockers and other therapeutic agents. The presence of the sulfonate group enhances the compound's solubility and bioavailability, making it an attractive candidate for pharmacological studies.
Synthesis and Characterization: Recent studies have focused on optimizing the synthesis of CAS No 1432655-51-0. Researchers have employed various methodologies, including Suzuki coupling reactions and microwave-assisted synthesis, to streamline the production process. These advancements have not only improved yield but also minimized reaction times, making the compound more accessible for large-scale applications.
Biological Activity: The biological activity of 2-Oxo-1,2-dihydropyridin-3-yl 4-methylbenzene-1-sulfonate has been extensively studied in vitro and in vivo models. Preclinical data indicate that this compound exhibits potent antioxidant properties, which could be beneficial in treating oxidative stress-related disorders such as neurodegenerative diseases and cardiovascular conditions. Additionally, studies suggest that it may modulate ion channels, further highlighting its potential in therapeutic interventions.
Applications in Drug Development: The versatility of CAS No 1432655-51-0 extends to its application in drug design and discovery. Its ability to act as a scaffold for functional groups makes it a valuable tool in medicinal chemistry. Recent research has explored its use as a lead compound for developing novel anti-inflammatory and antiproliferative agents.
Safety and Toxicological Profile: Ensuring the safety profile of 2-Oxo-1,2-dihydropyridin-3-yl 4-methylbenzene-sulfonate is paramount for its clinical translation. Toxicological studies have demonstrated that the compound exhibits low toxicity at therapeutic doses, with minimal adverse effects observed in animal models. These findings underscore its potential for safe use in human therapeutics.
Future Directions: As research on CAS No 1432655 -51 -0 continues to evolve, there is growing interest in exploring its combinatorial chemistry applications and its role in targeted drug delivery systems. Collaborative efforts between academia and industry are expected to unlock new avenues for exploiting this compound's full potential.
In conclusion, 2-Oxo -dihydro pyridine -sulfonate (CAS No 143265 -5 -0) stands out as a promising molecule with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and biological evaluation, position it as a key player in the development of innovative therapeutic agents.
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